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Compound of Interest

Compound Name: Methoxy adrenaline hydrochloride

Cat. No.: B6264728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyadrenaline hydrochloride, also known by its IUPAC name 4-(1-methoxy-2-

(methylamino)ethyl)benzene-1,2-diol hydrochloride, is a chemical compound closely related to

the endogenous catecholamine, epinephrine (adrenaline). It is primarily recognized as an

impurity and metabolite of epinephrine.[1][2] Due to its structural similarity to epinephrine, a

critical neurotransmitter and hormone, understanding the basic properties of

methoxyadrenaline hydrochloride is essential for researchers in pharmacology, medicinal

chemistry, and drug development. This technical guide provides an in-depth overview of the

core physicochemical and pharmacological properties of methoxyadrenaline hydrochloride,

along with relevant experimental methodologies.

Physicochemical Properties
The physicochemical properties of methoxyadrenaline hydrochloride are fundamental to its

handling, formulation, and analytical characterization. While specific experimental data for

methoxyadrenaline hydrochloride is limited in publicly available literature, many of its properties

can be inferred from its structure and data available for the parent compound, epinephrine

hydrochloride.
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Property Value Source/Comment

IUPAC Name

4-(1-methoxy-2-

(methylamino)ethyl)benzene-

1,2-diol hydrochloride

Synonyms

Epinephrine Methoxy Analog,

4-[1-Methoxy-2-

(methylamino)ethyl]pyrocatech

ol Hydrochloride, 4-(α-

Methoxy-β-

methylaminoethyl)pyrocatechol

Hydrochloride

[1]

CAS Number 74571-90-7 [1]

Molecular Formula C₁₀H₁₆ClNO₃ [1]

Molecular Weight 233.69 g/mol [1]

Appearance

White to off-white crystalline

powder (inferred from

epinephrine HCl)

[3]

Melting Point

Data not available for

methoxyadrenaline HCl. For

(±)-Epinephrine HCl: 157 °C

[3]

Solubility

Expected to be soluble in

water due to the hydrochloride

salt. For (±)-Epinephrine HCl:

50 mg/mL in water.

[3][4]

pKa

Data not available. Inferred to

be similar to other

catecholamines with phenolic

hydroxyl and secondary amine

groups.

Stability Stable under recommended

storage conditions (2-8°C).

Sensitive to light and air

[3][4]
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(inferred from epinephrine

HCl).

Pharmacological Profile
The pharmacological activity of methoxyadrenaline hydrochloride is presumed to be mediated

through its interaction with adrenergic receptors, given its structural analogy to epinephrine.

Epinephrine is a potent agonist of both α- and β-adrenergic receptors, and it is plausible that

the methoxy group in methoxyadrenaline modifies its binding affinity and efficacy at these

receptors.

Parameter Description Inferred Activity/Comment

Mechanism of Action
Likely interacts with α- and β-

adrenergic receptors.

The methoxy substitution on

the benzylic carbon may alter

receptor subtype selectivity

and agonist/antagonist

properties compared to

epinephrine.

Adrenergic Receptor Binding

Specific binding affinity data

(Ki values) for

methoxyadrenaline

hydrochloride at various

adrenergic receptor subtypes

are not readily available in the

literature.

It is hypothesized to bind to

adrenergic receptors, but likely

with different potency and

selectivity than epinephrine.

Biological Effects

As an impurity or metabolite of

epinephrine, its biological

effects at physiological

concentrations are likely

minimal. Pharmacological

studies would be required to

determine its intrinsic activity.

Potential effects could include

modulation of cardiovascular,

respiratory, and metabolic

functions, similar to other

adrenergic agents.

Signaling Pathways
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Methoxyadrenaline hydrochloride, as a derivative of epinephrine, is expected to influence the

same signaling pathways upon binding to adrenergic receptors. These receptors are G-protein

coupled receptors (GPCRs) that, upon activation, initiate intracellular signaling cascades.
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Adrenergic Receptor Activation G-Protein Coupling

Effector Modulation Second Messenger Production Downstream Effects

Methoxyadrenaline Adrenergic Receptor
(α or β)

Binding G-Protein
(Gs, Gi, Gq)

Activation

Adenylyl Cyclase
Gs: Activates
Gi: Inhibits

Phospholipase C

Gq: Activates

cAMPATP to cAMP

IP₃ & DAG
PIP₂ hydrolysis

Protein Kinase A

Protein Kinase C &
Ca²⁺ Release

Cellular Response
(e.g., smooth muscle contraction/relaxation,

glycogenolysis)
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Synthesis & Purification

Structural Characterization

Physicochemical & Pharmacological Analysis

Starting Materials

Chemical Synthesis

Purification
(e.g., Crystallization, Chromatography)

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry FTIR Spectroscopy

Purity Determination
(HPLC)

Physicochemical Properties
(Melting Point, Solubility, pKa)

Pharmacological Assays
(Receptor Binding, Functional Assays)

Final Characterization

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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